Cas no 248-70-4 (Benzobbenzo4,5thieno2,3-dthiophene)

• Product Name: Benzobbenzo4,5thieno2,3-dthiophene
• CAS No: 248-70-4
• MF: C₁₄H₈S₂
• MW: 240.343320846558
• MDL: MFCD02114004
• CID: 258628
• PubChem ID: 354335308
• Update Time: 2025-04-19

Benzobbenzo4,5thieno2,3-dthiophene Chemical and Physical Properties

Names and Identifiers

• Benzo[b]benzo[4,5]thieno[2,3-d]thiophene
• [1]Benzothieno[3,2-b][1]benzothiophene
• [1]Benzothiopheno[3,2-b][1]benzothiophene
• Benzo[b]thieno[3,2-b]benzo[b]thiophene
• Benzothieno[3,2-b]benzothiophene
• Thianaphtheno[3,2-b]thianaphthene
• BTBT
• AMY27173
• CS-0110612
• DS-5774
• I12074
• C14H8S2
• FT-0699487
• [1]benzothiolo[3,2-b][1]benzothiole
• (1)Benzothieno(3,2-b)(1)benzothiophene
• InChI=1/C14H8S2/c1-3-7-11-9(5-1)13-14(15-11)10-6-2-4-8-12(10)16-13/h1-8
• AKOS016000324
• [1]benzothieno[3,2-b]benzothiophene
• SCHEMBL430470
• DTXSID70179494
• 5,10-dithia-indeno[2,1-a]indene
• SY100684
• A877777
• MFCD02114004
• 248-70-4
• NXCSDJOTXUWERI-UHFFFAOYSA-N
• B5551
• Benzo(b)thieno(3,2-b)benzo(b)thiophene
• Thianaphtheno(3,2-b)thianaphthene
• 8,16-DITHIATETRACYCLO[7.7.0.0(2),?.0(1)?,(1)?]HEXADECA-1(9),2(7),3,5,10(15),11,13-HEPTAENE
• DB-095781
• Benzothieno(3,2-b)benzothiophene
• AH-357/02179046
• DTXCID00101985
• 5,10-dithia-indeno(2,1-a)indene
• (1)Benzothiopheno(3,2-b)(1)benzothiophene
• [1]Benzothieno[3,2-b ][1]benzothiophene
• Benzobbenzo4,5thieno2,3-dthiophene

• MDL： MFCD02114004
• Inchi： 1S/C14H8S2/c1-3-7-11-9(5-1)13-14(15-11)10-6-2-4-8-12(10)16-13/h1-8H
• InChI Key： NXCSDJOTXUWERI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C1C=CC=CC=1S2

Computed Properties

• Exact Mass: 240.00684
• Monoisotopic Mass: 240.00674260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218.0 to 222.0 deg-C
• Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
• PSA: 0
• λmax: 332(Toluene)(lit.)

Benzobbenzo4,5thieno2,3-dthiophene Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes